A polymer filament, containing an O2-sensitive lumophore pigment, platinum(II) (pentafluorophenyl) porphyrin coated onto nanoparticulate silica particles, i.e. PtTFPP/SiO2, is produced and used in a filament which is then 3D printed as O2-sensitive indicator dots (1 cm diameter, 30 μm thick) on a polyethylene terephthalate (PET) supporting film substrate. Two different filaments, prepared using the polymers, low density polyethylene (LDPE) and polylactic acid (PLA), respectively, are used to produce 3D printed PtTFPP/SiO2/LDPE and PtTFPP/SiO2/PLA O2-sensitive indicator dots, with dynamic ranges of 0–30% and 0–400% O2, respectively. The O2 response characteristics of these two, very different, indicator dots, such as sensitivity, response time and temperature sensitivity, are measured and compared with those of a commercial O2 indicator, FOSPOR (OceanInsight) and other commercial O2 indicators. The potential of this method for mass manufacture of O2 indicator dots and the likelihood that it can be extended to produce other optical indicators, such as those for ammonia or CO2, are discussed briefly.

A long life, rapid response, calcium-sensitive electrode that nearly follows Nernstian behaviour between 0째 and 48째 C has been made by incorporating a liquid ion exchanger into a poly(vinyl chloride) matrix. Selectivities have been obtained by several methods for Zn2+, Mg2+, Ba2+, Na+, K+ and H+. The determination of calcium in tap water with the PVC electrode and by a standard EDTA method is discussed.

Reliable diagnostic markers for Bladder Pain Syndrome/Interstitial Cystitis (IC) currently are not available. This study evaluated the feasibility of diagnosing IC in humans and domestic cats from the spectra of dried serum films (DSFs) using infrared microspectroscopy. Spectra were obtained from films from 29 humans and 34 domestic cats to create classification models using Soft Independent Modeling by Class Analogy (SIMCA). Ultrafiltration of serum improved discrimination capability. The classification models for both species successfully classified spectra based on condition (healthy/sick), and a different set of masked spectra correctly predicted the condition of 100% of the subjects. Classification required information from the 1500–1800 cm−1 spectral region to discriminate between subjects with IC, other disorders, and healthy subjects. Analysis of cat samples using liquid chromatography–mass spectroscopy revealed differences in the concentration of tryptophan and its metabolites between healthy and affected cats. These results demonstrate the potential utility of infrared microspectroscopy to diagnose IC in both humans and cats.

We report a label-free biosensor for the detection of Escherichia coli O157:H7 ATCC 43895 in potable water using a newly designed DNA sensing probe targeting the z3276 genetic marker. The surface of indium tin oxide (ITO) was functionalized with the novel sensing probe by covalent coupling using APTES as a crosslinker to fabricate the DNA sensor (dubbed ZEC [3276 gene of . oli O157:H7 ATCC 43895]). The electrochemical characterization of the fabricated ZEC sensor was performed using cyclic voltammetry and electrochemical impedance spectroscopy. Atomic force microscopy and scanning electron microscopy revealed significant changes in the surface topographies of the fabricated ZEC sensor chip. Equivalent circuit analyses suggested the capacitive nature of the ZEC sensor chip, which demonstrated a declining trend of the capacitance value from 1.568 μF (Bare ITO) to 1.221 μF (after DNA hybridization). Non-faradaic sensing measurements revealed systematically declining capacitance values upon DNA hybridization, with a 10 min response time at 10 Hz frequency and 10 mV applied potential. The ZEC sensor chip exhibited linearity in the range of 0.5 to 25 pg per 10 mL for E. coli O157:H7, with ubiquitous cross-validation of each DNA concentration using quantitative PCR prior to the analyses of real water samples. The limit of detection (LOD) at 95% confidence estimated by logistic regression was 0.1 pg DNA per 10 mL of E. coli O157:H7 (equivalent to 13.67 CFU per 10 mL) with a p-value of 0.0237. Consequently, the obtained results demonstrate the possible application of the developed ZEC sensor chip for E. coli O157:H7 detection in real water samples.

The study of conjugate formation between microcystin (MCYST)-LR and protein phosphatase (PP) 2A, which was isolated from bovine kidney and mouse brain, was achieved by using a highly efficient capillary zone electrophoretic (CZE) separation method. The MCYST-LR–PP2A conjugate (from bovine kidney) was resolved from its precursor after just 15 min of incubation. Moreover, the migration time, and, hence, the total analysis time, was less than 5 min. While the present findings of the time lag between conjugate formation and full inhibition are not novel, the CZE method does provide an alternative tool to HPLC with a higher separation efficiency to yield data for kinetic and mechanistic studies of the enzyme–toxin interaction. The CZE data reported here were found not to be adequately described by a first-order kinetic model. Moreover, the CZE method, which involves the use of a low ionic strength aqueous buffer, does not suffer from the drawback of the use of denaturing organic solvents such as those used in HPLC.

We report a sponge-based transmission surface-enhanced Raman scattering (TSERS) substrate that combines the bulk sampling capabilities of a transmission measurement to improve the quantitative representation of sample concentration with several sponge properties useful for analysis such as fast sample uptake, easy sample enrichment, and a stable polymeric structure. Among nine commercially available sponges made of different materials, a melamine sponge was ultimately selected for this study because it provided the fastest sample uptake and a low background Raman signal. Simultaneously, the amino groups and three-nitrogen hybrid rings in its structure could easily hold Au nanoparticles (AuNPs) inside the sponge. AuNP-incorporated sponges (AuNP sponges) were prepared by simply soaking a melamine sponge in a AuNP solution; these sponges were initially used to measure 4-nitrobenzenethiol (4-NBT) samples with different concentrations in order to evaluate their ability as TSERS substrates. The intensities of the 4-NBT peaks clearly varied according to changes in the concentration, and the relative standard deviation (RSD) of the peak intensity estimated by the measurements of five independently prepared AuNP sponges was 10.0%. Sample enrichment was easily completed by repeated suctioning of the sample into the AuNP sponges followed by depletion of the solvent, so three-time enrichment doubled the intensity. Furthermore, paraquat samples were prepared in diverse matrices (de-ionized water, tap water, river water, and orange juice) and measured using the AuNP sponges. The paraquat peaks were clearly observed from these samples and their peak intensities became smaller with the increased compositional complexity of the matrices. Our overall results demonstrate that the TSERS sponge substrates are easy to prepare and practically versatile for SERS analysis of diverse samples.

We developed a nitroreductase responsive theranostic probe 1; it comprises biotinylated rhodol in conjunction with p-nitrobenzyl functionality. The probe 1 showed a remarkable fluorescence ‘turn-on’ signal in the presence of nitroreductase under physiological conditions. The probe is considerably stable within a wide biological pH range (6–8) and also is very sensitive toward a reducing micro-environment e.g. liver microsome. Further, it enables providing cellular and in vivo nematode images in a reducing microenvironment.

We have developed a bifunctional probe based on triplex molecular beacons for the measurement of environmental pH and quantification of microRNA-10b using a nanopore. The probe responds sharply to solution pH changes in the range of 6.0–7.5. The limit of detection for microRNA-10b is as low as 5.0 pM.

A new enzyme-free and portable photoelectrochemical sensing method based on a homemade three-dimensional (3D) printing device was developed for accurate monitoring of a low-abundance cancer biomarker (carcinoembryonic antigen, CEA, was chosen as a model analyte in this work), coupling glucose-encapsulated liposomes with a digital multimeter readout.

Fast scan cyclic voltammetry (FSCV) has been commonly used to measure extracellular neurotransmitter concentrations in the brain. Due to the unstable nature of the background currents inherent in FSCV measurements, analysis of FSCV data is limited to very short amounts of time using traditional background subtraction. In this paper, we propose the use of a zero-phase high pass filter (HPF) as the means to remove the background drift. Instead of the traditional method of low pass filtering across voltammograms to increase the signal to noise ratio, a HPF with a low cutoff frequency was applied to the temporal dataset at each voltage point to remove the background drift. As a result, the HPF utilizing cutoff frequencies between 0.001 Hz and 0.01 Hz could be effectively used to a set of FSCV data for removing the drifting patterns while preserving the temporal kinetics of the phasic dopamine response recorded in vivo. In addition, compared to a drift removal method using principal component analysis, this was found to be significantly more effective in reducing the drift (unpaired t-test p < 0.0001, t = 10.88) when applied to data collected from Tris buffer over 24 hours although a drift removal method using principal component analysis also showed the effective background drift reduction. The HPF was also applied to 5 hours of FSCV in vivo data. Electrically evoked dopamine peaks, observed in the nucleus accumbens, were clearly visible even without background subtraction. This technique provides a new, simple, and yet robust, approach to analyse FSCV data with an unstable background.